Cas no 166815-97-0 (2-(1-Boc-Piperidin-4-ylmethyl)malonic acid diethyl ester)
166815-97-0 structure
Product Name:2-(1-Boc-Piperidin-4-ylmethyl)malonic acid diethyl ester
CAS No:166815-97-0
MF:C18H31NO6
MW:357.441846132278
CID:1082282
PubChem ID:21180611
Update Time:2025-04-20
2-(1-Boc-Piperidin-4-ylmethyl)malonic acid diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Boc-Piperidin-4-ylmethyl)malonic acid diethyl ester
- diethyl 2-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]methyl]propanedioate
- Diethyl {<wbr>
- LogP
- propanedi<wbr>
- diethyl 2-((1-(tert-butoxycarbonyl)piperidin-4-yl)methyl)malonate
- tert-butyl 4-(3-ethoxy-2-(ethoxycarbonyl)-3-oxopropyl)piperidine-1-carboxylate
- 1-(tert-butoxycarbonyl)-4-[2,2-di(ethoxycarbonyl)ethyl]piperidine
- 2-(1-tert-Butoxycarbonyl-piperidin-4-ylmethyl)-malonic acid diethyl ester
- DA-09504
- 166815-97-0
- DTXSID10611141
- WRRZIESILPEHHL-UHFFFAOYSA-N
- 1-(t-butoxycarbonyl)-4-(2,2-bis(carbethoxy)ethyl)piperidine
- Diethyl {[1-(tert-butoxycarbonyl)piperidin-4-yl]methyl}propanedioate
- 1-(t-butoxycarbonyl)-4-(2,2-bis(carboethoxy)ethyl)piperidine
- 2-(1-Boc-Piperidin-4-ylmethyl)malonicaciddiethylester
- SCHEMBL7350839
-
- Inchi: 1S/C18H31NO6/c1-6-23-15(20)14(16(21)24-7-2)12-13-8-10-19(11-9-13)17(22)25-18(3,4)5/h13-14H,6-12H2,1-5H3
- InChI Key: WRRZIESILPEHHL-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(CC(C(=O)OCC)C(=O)OCC)CC1)=O
Computed Properties
- Exact Mass: 357.21523
- Monoisotopic Mass: 357.21513771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 82.1Ų
Experimental Properties
- PSA: 82.14
2-(1-Boc-Piperidin-4-ylmethyl)malonic acid diethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM370798-1g |
2-(1-Boc-Piperidin-4-ylmethyl)malonic acid diethyl ester |
166815-97-0 | 95%+ | 1g |
$495 | 2022-09-02 |
2-(1-Boc-Piperidin-4-ylmethyl)malonic acid diethyl ester Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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